2-[1,4]Diazepan-1-YL-1-(4-fluoro-benzyl)-1H-benzoimidazole
Overview
Description
2-[1,4]Diazepan-1-YL-1-(4-fluoro-benzyl)-1H-benzoimidazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a benzodiazepine derivative and has been shown to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-[1,4]Diazepan-1-YL-1-(4-fluoro-benzyl)-1H-benzoimidazole involves its binding to the benzodiazepine site of GABA-A receptors. This binding enhances the activity of GABA-A receptors, leading to an increase in chloride ion influx, hyperpolarization of the neuron, and ultimately, a decrease in neuronal excitability.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[1,4]Diazepan-1-YL-1-(4-fluoro-benzyl)-1H-benzoimidazole are similar to those of other benzodiazepines. These effects include anxiolytic, sedative-hypnotic, anticonvulsant, and muscle relaxant properties. However, 2-[1,4]Diazepan-1-YL-1-(4-fluoro-benzyl)-1H-benzoimidazole has been shown to have higher affinity and selectivity for certain subtypes of GABA-A receptors, which may lead to fewer side effects compared to other benzodiazepines.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[1,4]Diazepan-1-YL-1-(4-fluoro-benzyl)-1H-benzoimidazole in lab experiments is its high affinity and selectivity for certain subtypes of GABA-A receptors. This property makes it a valuable tool for studying the role of GABA-A receptors in various physiological processes. However, one limitation of using 2-[1,4]Diazepan-1-YL-1-(4-fluoro-benzyl)-1H-benzoimidazole in lab experiments is its potential for non-specific binding to other proteins or receptors, which may lead to false-positive results.
Future Directions
There are several future directions for research on 2-[1,4]Diazepan-1-YL-1-(4-fluoro-benzyl)-1H-benzoimidazole. One area of interest is the development of more selective ligands for specific subtypes of GABA-A receptors. This could lead to the development of new drugs with fewer side effects and greater efficacy. Another direction for future research is the study of the role of GABA-A receptors in various neurological disorders, such as epilepsy, anxiety, and sleep disorders. Finally, the use of 2-[1,4]Diazepan-1-YL-1-(4-fluoro-benzyl)-1H-benzoimidazole in combination with other drugs or therapies may also be explored to enhance its therapeutic potential.
Scientific Research Applications
2-[1,4]Diazepan-1-YL-1-(4-fluoro-benzyl)-1H-benzoimidazole has been extensively studied for its potential applications in various fields of scientific research. One of the main areas of interest is its use as a ligand for GABA-A receptors. GABA-A receptors are the primary targets of benzodiazepines and play a crucial role in the regulation of anxiety, sleep, and muscle relaxation.
properties
IUPAC Name |
2-(1,4-diazepan-1-yl)-1-[(4-fluorophenyl)methyl]benzimidazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN4/c20-16-8-6-15(7-9-16)14-24-18-5-2-1-4-17(18)22-19(24)23-12-3-10-21-11-13-23/h1-2,4-9,21H,3,10-14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLSAYFORXPWAMK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCN(C1)C2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50594106 | |
Record name | 2-(1,4-Diazepan-1-yl)-1-[(4-fluorophenyl)methyl]-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50594106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
324.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[1,4]Diazepan-1-YL-1-(4-fluoro-benzyl)-1H-benzoimidazole | |
CAS RN |
770690-79-4 | |
Record name | 2-(1,4-Diazepan-1-yl)-1-[(4-fluorophenyl)methyl]-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50594106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.